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Compound of Interest

Compound Name: 6-Dodecyne

Cat. No.: B1360278

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 6-
dodecyne (CAS RN: 6975-99-1), an internal alkyne. The information is curated for
professionals in research and development who require precise data for experimental design,
process development, and chemical synthesis. This document summarizes key physical
constants, outlines standard experimental methodologies for their determination, and presents
logical workflows for property analysis.

Core Physical and Chemical Identifiers

6-Dodecyne, also known as di-n-amylacetylene, is an unsaturated hydrocarbon with a carbon-
carbon triple bond located at the 6-position of its twelve-carbon chain.[1] Its molecular formula
is C12H22.[1][2][3] At room temperature, it exists as a clear, colorless to pale yellow liquid.[2][4]
[5] Like other internal alkynes, it is a nonpolar compound, rendering it insoluble in water but
soluble in common organic solvents such as ether, benzene, and carbon tetrachloride.[2][6][7]

Quantitative Physical Properties

The physical characteristics of 6-dodecyne have been determined through various
experimental and computational methods. The following table summarizes the key quantitative
data available for this compound.
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Notes and
Property Value . Source(s)
Conditions
Molecular Weight 166.31 g/mol - [11121[8]
Density 0.787 g/mL - [1]
0.79 g/mL - [819]
N ) at 4 mmHg (reduced
Boiling Point 99 -100 °C [8][9]
pressure)
Melting Point -13.99 °C Estimated value [9]
_ Temperature not
Refractive Index (n_D) 1.443 . [1]
specified
1.4375 - 1.4420 at 20 °C [4]
Temperature not
1.439 N [8][10]
specified
Vapor Pressure 0.2 £ 0.2 mmHg at 25 °C (Predicted) [9]
Dielectric Constant 2.17 - [1]

Experimental Protocols for Property Determination

While specific experimental reports detailing the determination of each physical property for 6-
dodecyne are not readily available, standard organic chemistry laboratory procedures are
employed for such measurements. Below are generalized protocols for determining the key
properties listed above.

3.1. Determination of Boiling Point (Reduced Pressure)

The boiling point of 6-dodecyne is reported at reduced pressure (4 mmHg), which is a
common technique for high-boiling-point liquids to prevent decomposition.

e Apparatus: A vacuum distillation setup is used, including a round-bottom flask, a distillation
head with a thermometer, a condenser, a receiving flask, and a vacuum pump connected via
a manometer.
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e Procedure:

o

A sample of 6-dodecyne is placed in the round-bottom flask with boiling chips.
o The apparatus is assembled and sealed.

o The system is evacuated to the desired pressure (e.g., 4 mmHg), which is monitored with
the manometer.

o The flask is gently heated using an oil bath.

o The temperature is recorded when the liquid boils and a steady stream of condensate is
observed flowing into the receiving flask. This temperature is the boiling point at that
specific pressure.

3.2. Determination of Density
The density of a liquid is its mass per unit volume.

o Apparatus: A pycnometer (a flask with a specific, accurately known volume) and an analytical
balance.

e Procedure:

[¢]

The empty pycnometer is weighed accurately.

[¢]

It is then filled with the sample liquid (6-dodecyne), ensuring no air bubbles are present,
and weighed again. The temperature of the liquid is recorded.

[¢]

The mass of the liquid is determined by subtraction.

[e]

Density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

3.3. Determination of Refractive Index

The refractive index is a measure of how light propagates through a substance and is a
characteristic property.
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e Apparatus: A refractometer (e.g., an Abbé refractometer).

e Procedure:

o The prism of the refractometer is cleaned and calibrated using a standard of known

refractive index (e.g., distilled water).

o Afew drops of the 6-dodecyne sample are placed on the prism.

o The prism is closed, and the instrument's light source is activated.

o The user looks through the eyepiece and adjusts the controls until the dividing line

between the light and dark fields is sharp and centered on the crosshairs.

o The refractive index is read from the instrument's scale. The temperature is also recorded

as the refractive index is temperature-dependent.

Visualization of Workflows and Relationships

The following diagrams, generated using Graphviz, illustrate the logical workflow for physical

property determination and the relationship between the molecular structure of an alkyne and

its physical properties.

Workflow for Physical Property Determination of 6-Dodecyne

Purified Sample
of 6-Dodecyne

N

Boiling Point Analysis
(Vacuum Distillation)

Density Measurement

Refractive Index

(Pycnometry) Measurement (Refractometer)

Melting Point
(Cooling Curve Method)

Consolidated
Physical Property Data

© 2025 BenchChem. All rights reserved.

4/7

Tech Support


https://www.benchchem.com/product/b1360278?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Experimental workflow for determining key physical properties of 6-dodecyne.
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Caption: Relationship between alkyne molecular structure and resulting physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


http://www.stenutz.eu/chem/solv6%20(2).php?name=6-dodecyne
https://cymitquimica.com/cas/6975-99-1/
https://pubchem.ncbi.nlm.nih.gov/compound/6-Dodecyne
https://www.thermofisher.com/order/catalog/product/L11262.06
https://www.thermofisher.com/order/catalog/product/L11262.06
https://wap.guidechem.com/encyclopedia/6-dodecyne-dic14830.html
https://flexbooks.ck12.org/cbook/ck-12-cbse-chemistry-class-11/section/9.8/primary/lesson/physical-and-chemical-properties-of-alkynes/
https://orgosolver.com/chapters/chapter-4/physical-properties-of-alkynes
https://www.fishersci.com/shop/products/6-dodecyne-98-thermo-scientific/AAL1126206
https://www.fishersci.com/shop/products/6-dodecyne-98-thermo-scientific/AAL1126206
https://www.guidechem.com/dictionary/en/6975-99-1.html
https://www.fishersci.ca/shop/products/6-dodecyne-98-thermo-scientific/p-7045589
https://www.benchchem.com/product/b1360278#what-are-the-physical-properties-of-6-dodecyne
https://www.benchchem.com/product/b1360278#what-are-the-physical-properties-of-6-dodecyne
https://www.benchchem.com/product/b1360278#what-are-the-physical-properties-of-6-dodecyne
https://www.benchchem.com/product/b1360278#what-are-the-physical-properties-of-6-dodecyne
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1360278?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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